N-Benzyl-N-methyl-L-valine methyl ester

• IUPAC Name: methyl (2S)-2-[benzyl(methyl)amino]-3-methylbutanoate
• InChI: InChI=1S/C14H21NO2/c1-11(2)13(14(16)17-4)15(3)10-12-8-6-5-7-9-12/h5-9,11,13H,10H2,1-4H3/t13-/m0/s1
• InChI Key: IEYNQKIGJUQCNQ-ZDUSSCGKSA-N
• Canonical SMILES: CC(C)C(C(=O)OC)N(C)CC1=CC=CC=C1
• Isomeric SMILES: CC(C)[C@@H](C(=O)OC)N(C)CC1=CC=CC=C1
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

N-Benzyl-N-methyl-L-valine methyl ester is a useful research compound. Its molecular formula is C14H21NO2 and its molecular weight is 235.32 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Thermal Phase Transitions in Amino Acid Derivatives

  • Compounds derived from various L-amino acids, including valine and their methyl and benzyl esters, show complex thermal behavior. This has been demonstrated through differential scanning calorimetry, X-ray powder diffractometry, and polarizing microscopy, indicating the influence of molecular structure on thermal phase transitions (Tomašić, Makarević, & Jokić, 2006).

• Asymmetric Anionic Polymerization

  • The asymmetric anionic polymerizations of chiral N-maleoyl-L-valine methyl ester have been studied. This research is significant for understanding asymmetric inductions in polymer chains, which is crucial for developing polymers with specific optical and structural properties (Zhang, Onimura, Tsutsumi, & Oishi, 2004).

• Synthesis and Characterization of N-benzyl Derivatives

  • Research on the synthesis of N-benzyl derivatives of valine esters has been conducted. Such studies are essential for the development of new compounds with potential applications in pharmaceuticals and materials science (Yakubovich, Zhavnerko, Shirokii, & Knizhnikov, 2004).

• Enzyme Activity Research

  • Studies involving N-benzoyl-L-alanine methyl ester and its interaction with elastase shed light on the enzyme's activity and ionization properties. This research contributes to a deeper understanding of enzyme mechanisms, which is crucial in biochemistry and drug design (Kaplan & Dugas, 1969).

• Synthesis of Benzolactam Derivatives

  • The synthesis of N-aryl L-valine benzyl ester and its conversion into benzolactam-V8s is notable for its application in selective inhibition of protein kinase C isozymes. Such research is pivotal in the field of bioorganic chemistry and drug discovery (Ma, Tang, & Kozikowski, 2002).

• Chromatographic Resolution of Amino Acids

  • Chromatographic techniques employing chiral stationary phases like N-propionyl-L-valine-N-tert-butylamide-polysiloxane have been used for the resolution of various amino acids, showcasing the importance of such methodologies in analytical chemistry (Küsters, Allgaier, Jung, & Bayer, 1984).